molecular formula C25H18FN3O2 B2716954 5-(3-fluorobenzyl)-3-(p-tolyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline CAS No. 902514-91-4

5-(3-fluorobenzyl)-3-(p-tolyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline

Cat. No. B2716954
CAS RN: 902514-91-4
M. Wt: 411.436
InChI Key: JMGXSUOVVDBWLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3-fluorobenzyl)-3-(p-tolyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline, also known as FPQ, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPQ is a heterocyclic compound with a unique structure that makes it a valuable tool for research in chemistry, pharmacology, and biotechnology.

Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds like "5-(3-fluorobenzyl)-3-(p-tolyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline" represent a valuable class of heterocyclic compounds known for their versatile applications in drug discovery and material science. Research demonstrates the synthesis of similar quinoline and pyrazoloquinoline derivatives through various chemical reactions, highlighting their importance in developing new pharmaceuticals and fluorescent materials. For instance, the synthesis of pyrazolo[3,4-c]quinolines from benzyloxypyrazoles reveals a method for constructing complex heterocyclic systems, which could be pivotal in the synthesis of new drugs and materials with specific fluorescent properties (Pawlas et al., 2000).

Antimicrobial and Antitubercular Applications

Several studies on quinoline derivatives demonstrate their antimicrobial and antitubercular potential. Novel hexahydro-2H-pyrano[3,2-c]quinoline analogues derived from dibenzo[b,d]furan and 9-methyl-9H-carbazole showed significant in vitro antimycobacterial activity against Mycobacterium tuberculosis, suggesting that similar compounds may have potential as antitubercular agents (Kantevari et al., 2011).

Anticancer Research

Quinoxaline derivatives, including compounds with structural similarities to "5-(3-fluorobenzyl)-3-(p-tolyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline," have been researched for their potential anticancer properties. A study involving isoxazolquinoxalin derivatives highlighted their synthesis and evaluation against homo sapiens protein, exhibiting prominent interactions at the active site region, which might indicate potential as anticancer drugs (Abad et al., 2021).

Fluorescent Material Development

Compounds within the quinoline and pyrazoloquinoline families are known for their efficient fluorescence, making them suitable for studying various biological systems and for applications in material science. The exploration of their synthesis and structural characterization is crucial for the development of new fluorescent materials with potential applications in biochemistry and medicine (Pashkevich et al., 1998).

properties

IUPAC Name

8-[(3-fluorophenyl)methyl]-5-(4-methylphenyl)-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),2,4,6,9,11(15)-hexaene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H18FN3O2/c1-15-5-7-17(8-6-15)24-20-13-29(12-16-3-2-4-18(26)9-16)21-11-23-22(30-14-31-23)10-19(21)25(20)28-27-24/h2-11,13H,12,14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JMGXSUOVVDBWLQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NN=C3C2=CN(C4=CC5=C(C=C43)OCO5)CC6=CC(=CC=C6)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H18FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

411.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(3-fluorobenzyl)-3-(p-tolyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.